Cas no 647838-07-1 (L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-)

647838-07-1 structure
Product name:L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-
CAS No:647838-07-1
MF:C43H76N14O14
MW:1013.14894962311
CID:416979
L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-
- L-Isoleucine, L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- (9CI)
-
- Inchi: 1S/C43H76N14O14/c1-9-21(6)31(42(70)71)55-36(64)26(13-19(2)3)50-39(67)30(20(4)5)54-38(66)29(17-59)53-37(65)28(16-58)52-35(63)27(14-24-15-47-18-49-24)51-40(68)32(22(7)60)57-41(69)33(23(8)61)56-34(62)25(44)11-10-12-48-43(45)46/h15,18-23,25-33,58-61H,9-14,16-17,44H2,1-8H3,(H,47,49)(H,50,67)(H,51,68)(H,52,63)(H,53,65)(H,54,66)(H,55,64)(H,56,62)(H,57,69)(H,70,71)(H4,45,46,48)/t21-,22+,23+,25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
- InChI Key: XOFJNIVSHGVSOA-SHWJFVCXSA-N
- SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCCNC(N)=N)N
Computed Properties
- Exact Mass: 1012.56708
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- PSA: 467.62
- pka: 3.41±0.10(Predicted)
L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl- Related Literature
-
Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
-
2. Book reviews
-
Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
647838-07-1 (L-Isoleucine,L-arginyl-L-threonyl-L-threonyl-L-histidyl-L-seryl-L-seryl-L-valyl-L-leucyl-) Related Products
- 17034-35-4(Secretin)
- 10813-74-8(Secretin Acetate)
- 18704-67-1(4-Chloro-2-(1H-pyrazol-3-yl)phenol)
- 2229353-67-5(1-(4,4-difluorocyclohexyl)cyclopropylmethanol)
- 935455-28-0((S)-3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride)
- 929000-81-7(Methyl 1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridine-3-carboxylate)
- 878081-39-1(2-Oxo-2-[(2-thienylmethyl)amino]ethyl 3,6-dichloro-2-pyridinecarboxylate)
- 2680658-58-4(benzyl N-[(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)methyl]carbamate)
- 23275-49-2(1,2,4-Oxadiazol-3-amine,5-(4-pyridinyl)-)
- 25642-08-4(2-(3-chlorophenyl)methyloxirane)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
